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For Researchers, Scientists, and Drug Development Professionals

Foreword

As a Senior Application Scientist, my experience has underscored the critical need for
comprehensive and mechanistically grounded information on chemical compounds of interest
in research and development. This guide is crafted to provide not just a collection of data on
1,4-Butanediol bisdecanoate, but a synthesized resource that explains the "why" behind its
properties and potential applications. The structure of this document is designed to flow from
fundamental identification to practical application, mirroring the logical progression of a
research and development workflow. Every piece of information is contextualized to empower
researchers and drug development professionals in their work.

Chemical Identity and Synonyms

1,4-Butanediol bisdecanoate is a diester formed from the esterification of 1,4-butanediol with
two molecules of decanoic acid.

CAS Number 26719-50-6
Molecular Formula C24H4604
Molecular Weight 398.62 g/mol
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Synonyms:

e 1,4-Butanediol dicaprate

o Tetramethylene dicaprate

e Decanoic acid, 1,1'-(1,4-butanediyl) ester
e Decanoic acid, 1,4-butanediyl ester

¢ 4-decanoyloxybutyl decanoate

Physicochemical Properties

Understanding the physicochemical properties of a compound is paramount in predicting its
behavior in various systems, from chemical reactions to biological environments. The long
aliphatic chains of the decanoate moieties confer a significant hydrophobic character to the
molecule, while the ester groups provide some polar character.

Predicted Physicochemical Properties:

Property Value Source
XlogP 8.9 [1]
Boiling Point Not available

Melting Point Not available

Density Not available

Water Solubility Predicted to be low

The high XlogP value suggests that 1,4-Butanediol bisdecanoate is highly lipophilic and will
have low solubility in aqueous solutions. This property is a key determinant of its potential
applications, particularly in lipid-based drug delivery systems.[2]

Synthesis of 1,4-Butanediol Bisdecanoate
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The synthesis of 1,4-Butanediol bisdecanoate is typically achieved through the Fischer
esterification of 1,4-butanediol with decanoic acid. This reaction involves the condensation of a
carboxylic acid and an alcohol in the presence of an acid catalyst.[1][3]

Reaction Pathway
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Caption: Fischer esterification of 1,4-Butanediol with Decanoic Acid.

Experimental Protocol: Fischer Esterification

The following is a generalized protocol for the synthesis of a diester like 1,4-Butanediol
bisdecanoate. The specific reaction conditions, such as temperature, reaction time, and
catalyst loading, would need to be optimized for this particular synthesis.

Materials:

1,4-Butanediol

» Decanoic acid

 Sulfuric acid (or another suitable acid catalyst like p-toluenesulfonic acid)[4]
» Toluene (or another azeotroping agent to remove water)

e Sodium bicarbonate solution (saturated)

e Brine (saturated sodium chloride solution)

e Anhydrous magnesium sulfate or sodium sulfate
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» Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux
condenser, combine 1,4-butanediol (1 equivalent), decanoic acid (2.2 equivalents), and a
catalytic amount of sulfuric acid in toluene. The excess of decanoic acid helps to drive the
reaction to completion.

 Esterification: Heat the reaction mixture to reflux. The water formed during the reaction will
be removed as an azeotrope with toluene and collected in the Dean-Stark trap. Monitor the
progress of the reaction by observing the amount of water collected. The reaction is typically
complete when no more water is evolved.

o Workup:

[¢]

Cool the reaction mixture to room temperature.

[e]

Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate
solution to neutralize the acid catalyst.

Wash with water and then with brine.

[e]

o

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

[¢]

Filter to remove the drying agent.
 Purification:
o Remove the solvent by rotary evaporation.

o The crude product can be purified by vacuum distillation or column chromatography to
obtain pure 1,4-Butanediol bisdecanoate.

Applications in Research and Drug Development

The lipophilic nature of 1,4-Butanediol bisdecanoate makes it a candidate for applications
where this property is advantageous, particularly in the pharmaceutical sciences.

© 2026 BenchChem. All rights reserved. 4 /13 Tech Support


https://www.benchchem.com/product/b1664546?utm_src=pdf-body
https://www.benchchem.com/product/b1664546?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664546?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Potential as a Pharmaceutical Excipient

Long-chain fatty acid esters are often used as excipients in pharmaceutical formulations. They
can function as:

o Solubilizing agents: For poorly water-soluble active pharmaceutical ingredients (APIs).

» Emollients and skin-conditioning agents: In topical and transdermal formulations, enhancing
skin penetration.[5]

e Lubricants: In tablet and capsule manufacturing.

While direct evidence for the use of 1,4-Butanediol bisdecanoate as a pharmaceutical
excipient is not readily available, its structural similarity to other long-chain diesters suggests its
potential in these roles.

Role in Lipid-Based Drug Delivery Systems

Lipid-based drug delivery systems (LBDDS) are a key strategy for improving the oral
bioavailability of poorly water-soluble drugs.[2] Long-chain fatty acid esters can be incorporated
into these systems, such as self-emulsifying drug delivery systems (SEDDS) and solid lipid
nanoparticles (SLNs).

The high lipophilicity of 1,4-Butanediol bisdecanoate suggests it could be a valuable
component in such formulations, acting as a lipid carrier to enhance drug solubilization and
absorption.[2] The ester linkages would be susceptible to hydrolysis by esterases in the
gastrointestinal tract, potentially leading to the release of the encapsulated drug.
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Caption: Potential role of 1,4-Butanediol bisdecanoate in LBDDS.

Analytical Methodologies

The analysis of 1,4-Butanediol bisdecanoate would typically involve chromatographic and
spectroscopic techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the analysis of volatile and semi-volatile compounds like
esters.[6][7]

Typical GC-MS Parameters:

o Column: A low-polarity capillary column, such as one coated with a polysiloxane stationary
phase, would be suitable for separating long-chain esters.[8]
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« Injector: A split/splitless injector would be used, with the temperature set high enough to
ensure complete volatilization of the sample.

e Oven Program: A temperature program would be employed, starting at a lower temperature
and ramping up to a higher temperature to elute the high-boiling ester.

o Detector: A mass spectrometer would be used for detection and identification. The electron
ionization (EI) mass spectrum would show characteristic fragmentation patterns for the ester.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.

e 'H NMR: The proton NMR spectrum of 1,4-Butanediol bisdecanoate would show
characteristic signals for the different types of protons in the molecule, including the
methylene groups of the butanediol backbone and the long alkyl chains of the decanoate
moieties.[9]

e 13C NMR: The carbon NMR spectrum would provide information on the number and types of
carbon atoms in the molecule, including the carbonyl carbons of the ester groups.[9]

Safety and Toxicology

Specific toxicological data for 1,4-Butanediol bisdecanoate is not readily available. However,
information on structurally similar compounds and the parent alcohol can provide some insight
into its potential hazards.

 Aliphatic Diesters: Generally, long-chain aliphatic diesters are considered to have low
toxicity.[10]

e 1,4-Butanediol: The precursor alcohol, 1,4-butanediol, is harmful if swallowed and may
cause drowsiness or dizziness.[11][12][13] It is metabolized in the body to gamma-
hydroxybutyrate (GHB), which has central nervous system depressant effects.[14]

Given that 1,4-Butanediol bisdecanoate can be hydrolyzed to 1,4-butanediol and decanoic
acid, the toxicological properties of these breakdown products should be considered.
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Conclusion

1,4-Butanediol bisdecanoate is a lipophilic diester with potential applications in the
pharmaceutical industry as an excipient and in lipid-based drug delivery systems. Its synthesis
is achievable through standard esterification procedures. While specific data on this compound
is limited, its properties can be inferred from its structure and the known characteristics of
similar long-chain esters and its precursor, 1,4-butanediol. Further research is warranted to fully
elucidate its physicochemical properties, biological activity, and safety profile to realize its full
potential in drug development and other scientific applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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